Cas no 130504-92-6 ((2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine)

• Product Name: (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine
• CAS No: 130504-92-6
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 2769945
• PubChem ID: 14602275
• Update Time: 2025-06-13

(2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine
• F2199-0131
• SCHEMBL25291018
• AKOS022709493
• 1-(Imidazo[1,2-a]pyridin-3-yl)propan-2-amine
• 130504-92-6
• DTXSID10562104

• Inchi： 1S/C10H13N3/c1-8(11)6-9-7-12-10-4-2-3-5-13(9)10/h2-5,7-8H,6,11H2,1H3
• InChI Key： JNELVNXLQSUDEE-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC=C2CC(C)N

Computed Properties

• Exact Mass: 175.110947427Da
• Monoisotopic Mass: 175.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.3Ų

Additional information on (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine

Recent Advances in the Study of (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine (CAS: 130504-92-6) in Chemical Biology and Pharmaceutical Research

The compound (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine (CAS: 130504-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented here is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the versatility of (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine as a scaffold for the development of novel bioactive molecules. Its imidazo[1,2-a]pyridine core is known to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs), making it a promising candidate for drug discovery. Researchers have employed advanced synthetic methodologies, such as multicomponent reactions and transition-metal-catalyzed cross-coupling, to efficiently produce derivatives of this compound for further biological evaluation.

One of the most notable findings in recent research is the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine derivatives exhibit significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6. These effects are believed to be mediated through the modulation of key signaling pathways, including NF-κB and MAPK. Such properties position this compound as a potential lead for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent investigations have explored the anticancer potential of (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine derivatives. Several studies have reported that these compounds exhibit selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies suggest that the anticancer activity may be attributed to the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis. These findings open new avenues for the development of targeted cancer therapies based on this chemical scaffold.

In the context of neurological disorders, (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine has shown promise as a modulator of neurotransmitter systems. Recent research has identified its potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to cross the blood-brain barrier and interact with relevant molecular targets. Some derivatives have demonstrated neuroprotective effects in preclinical models, reducing oxidative stress and improving cognitive function.

From a pharmacokinetic perspective, recent studies have focused on optimizing the physicochemical properties of (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine derivatives to improve their drug-like characteristics. Structure-activity relationship (SAR) studies have been instrumental in identifying key modifications that enhance bioavailability and metabolic stability while maintaining therapeutic efficacy. These efforts have led to the development of several promising lead compounds currently undergoing further evaluation in preclinical studies.

In conclusion, the growing body of research on (2-imidazo[1,2-a]pyridin-3-yl-1-methylethyl)amine (CAS: 130504-92-6) underscores its potential as a versatile scaffold for drug discovery across multiple therapeutic areas. The compound's unique structural features, combined with its diverse biological activities, make it an attractive target for further investigation. Future research directions may include the exploration of novel synthetic routes, the development of more potent and selective derivatives, and the advancement of promising candidates into clinical trials. As the field continues to evolve, this compound is likely to remain at the forefront of chemical biology and pharmaceutical research.